Cas no 2137830-61-4 (1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl-)
1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- [2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine
- 2,2-difluoro-N-methyl-3-(2-methylimidazol-1-yl)propan-1-amine
- 1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl-
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- Inchi: 1S/C8H13F2N3/c1-7-12-3-4-13(7)6-8(9,10)5-11-2/h3-4,11H,5-6H2,1-2H3
- InChI Key: MSXAVNHQMNVFHN-UHFFFAOYSA-N
- SMILES: FC(CNC)(CN1C=CN=C1C)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 164
- XLogP3: 0.6
- Topological Polar Surface Area: 29.8
1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788351-0.05g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 0.05g |
$1068.0 | 2024-05-22 | |
| Enamine | EN300-788351-0.1g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 0.1g |
$1119.0 | 2024-05-22 | |
| Enamine | EN300-788351-0.25g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 0.25g |
$1170.0 | 2024-05-22 | |
| Enamine | EN300-788351-0.5g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 0.5g |
$1221.0 | 2024-05-22 | |
| Enamine | EN300-788351-1.0g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 1.0g |
$1272.0 | 2024-05-22 | |
| Enamine | EN300-788351-2.5g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 2.5g |
$2492.0 | 2024-05-22 | |
| Enamine | EN300-788351-5.0g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 5.0g |
$3687.0 | 2024-05-22 | |
| Enamine | EN300-788351-10.0g |
[2,2-difluoro-3-(2-methyl-1H-imidazol-1-yl)propyl](methyl)amine |
2137830-61-4 | 95% | 10.0g |
$5467.0 | 2024-05-22 |
1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1H-Imidazole-1-propanamine, β,β-difluoro-N,2-dimethyl-
β,β-Difluoro-N,2-Dimethyl-1H-Imidazole-1-Propanamine (CAS No: 2137830-61-4)
The compound β,β-difluoro-N,2-dimethyl-1H-imidazole-1-propanamine (CAS No: 2137830-61-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the imidazole class of heterocyclic compounds, which are widely recognized for their unique chemical properties and versatility in both academic and industrial settings.
Imidazole is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3. The presence of these nitrogen atoms imparts strong electron-withdrawing effects, making imidazoles highly reactive and capable of participating in a wide range of chemical reactions. The β,β-difluoro substitution pattern in this compound introduces additional electronic effects, enhancing its reactivity and making it suitable for specific applications such as catalysis or drug design.
The N,2-dimethyl group further modifies the electronic properties of the molecule, providing steric hindrance and influencing the overall reactivity. This substitution is particularly useful in stabilizing certain intermediates during chemical reactions or in controlling the pharmacokinetic properties of drugs.
Recent studies have highlighted the potential of β,β-difluoro-N,2-dimethyl-1H-imidazole-1-propanamine in the field of catalysis. Researchers have demonstrated that this compound can act as an efficient catalyst in various organic transformations, including alkene hydrogenation and cross-coupling reactions. Its ability to stabilize transition metal catalysts under mild conditions has made it a valuable tool in green chemistry.
In the realm of drug discovery, this compound has shown promise as a lead molecule for developing new therapeutic agents. Its unique structure allows for interactions with specific biological targets, making it a candidate for designing drugs against diseases such as cancer or neurodegenerative disorders. Recent research has focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity.
The synthesis of β,β-difluoro-N,2-dimethyl-1H-imidazole-1-propanamine involves a multi-step process that typically begins with the preparation of imidazole derivatives followed by fluorination and alkylation steps. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product.
One of the most intriguing aspects of this compound is its ability to form stable complexes with transition metals. These complexes have been explored for their potential use in coordinate catalysis, where they can facilitate the formation of complex molecular architectures with high precision.
Moreover, β,β-difluoro-N,2-dimethyl-1H-imidazole-1-propanamine has been investigated for its role in polymer chemistry. By incorporating this compound into polymer backbones, researchers have developed materials with enhanced thermal stability and mechanical properties. These materials hold potential applications in high-performance composites and advanced coatings.
In summary, β,β-difluoro-N,2-dimethyl-1H-imidazole-1-propanamine (CAS No: 2137830-61-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to push the boundaries of modern chemistry.
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